Serpentine
Serpentine
Serpentine(1+) is an organic cation that is the conjugate acid of serpentine. It is the major species at pH 7.3. It is a conjugate acid of a serpentine.
Brand Name:
Vulcanchem
CAS No.:
18786-24-8
VCID:
VC21046875
InChI:
InChI=1S/C21H20N2O3.C4H6O6/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2;5-1(3(7)8)2(6)4(9)10/h3-8,11-12,15-16H,9-10H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)
SMILES:
CC1C2C[N+]3=C(CC2C(=CO1)C(=O)OC)C4=C(C=C3)C5=CC=CC=C5N4
Molecular Formula:
C25H26N2O9
Molecular Weight:
498.5 g/mol
Serpentine
CAS No.: 18786-24-8
Cat. No.: VC21046875
Molecular Formula: C25H26N2O9
Molecular Weight: 498.5 g/mol
Purity: 99.0%
* For research use only. Not for human or veterinary use.
Specification
| Description | Serpentine(1+) is an organic cation that is the conjugate acid of serpentine. It is the major species at pH 7.3. It is a conjugate acid of a serpentine. |
|---|---|
| CAS No. | 18786-24-8 |
| Molecular Formula | C25H26N2O9 |
| Molecular Weight | 498.5 g/mol |
| IUPAC Name | methyl 16-methyl-17-oxa-3-aza-13-azoniapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1(13),2(10),4,6,8,11,18-heptaene-19-carboxylate;2,3,4-trihydroxy-4-oxobutanoate |
| Standard InChI | InChI=1S/C21H20N2O3.C4H6O6/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2;5-1(3(7)8)2(6)4(9)10/h3-8,11-12,15-16H,9-10H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10) |
| Standard InChI Key | DSBKFQYHOCFEJB-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H]1C2C[N+]3=C(CC2C(=CO1)C(=O)OC)C4=C(C=C3)C5=CC=CC=C5N4.C(C(C(=O)[O-])O)(C(=O)O)O |
| SMILES | CC1C2C[N+]3=C(CC2C(=CO1)C(=O)OC)C4=C(C=C3)C5=CC=CC=C5N4 |
| Canonical SMILES | CC1C2C[N+]3=C(CC2C(=CO1)C(=O)OC)C4=C(C=C3)C5=CC=CC=C5N4.C(C(C(=O)[O-])O)(C(=O)O)O |
| Appearance | Yellow powder |
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